Cas no 1120-04-3 (Sodium n-octadecyl sulfate)

• Product name: Sodium n-octadecyl sulfate
• CAS No: 1120-04-3
• MF: C₁₈H₃₈NaO₄S
• MW: 373.546696186066
• MDL: MFCD00007469
• CID: 83397
• PubChem ID: 24857689

Sodium n-octadecyl sulfate Chemical and Physical Properties

Names and Identifiers

• Sodium n-octadecyl sulfate
• Octadecyl sulfate sodium salt
• Sodium n-octadecyl sulphate
• n-Octadecyl sulphate sodium salt
• Octadecyl sodium sulfate
• n-Octadecyl sulfate, sodium salt
• n-Octadecyl sulfate
• Sodium n-Octadecyl Sulfate (Dry wt.)
• Sodium octadecyl sulfate
• sodium monooctadecyl sulfate
• 65151-89-5
• 1120-04-3
• Tox21_302384
• Octadecyl sulfate, sodium salt
• Octadecadien-1-ol, hydrogen sulfate, sodium salt
• SODIUMN-OCTADECYLSULFATE
• DTXSID6047103
• technical grade, 93%
• DTXCID4027103
• EINECS 265-560-2
• sodium;octadecyl sulfate
• AKOS028109530
• Sodium octadecyl sulphate
• Sodium stearyl sulfate
• AS-59982
• MFCD00007469
• J-002685
• Octadecadienyl sulfate (1:1), sodium salt
• CAS-1120-04-3
• Sodium monostearyl sulfate
• HY-W276164
• BAA12004
• EINECS 214-295-0
• NCGC00255655-01
• T4EWW0Y4EJ
• D95730
• Octadecadien-1-ol, 1-(hydrogen sulfate), sodium salt (1:1)
• CS-0321321
• Sulfuric acid, monooctadecyl ester, sodium salt
• Q27289656
• Sulfuric acid, monooctadecyl ester, sodium salt (1:1)
• CHEMBL462322
• NS00081376
• SCHEMBL49218
• sodium stearyl sulphate
• Sodium octadecadienyl sulphate
• UNII-T4EWW0Y4EJ

• MDL： MFCD00007469
• Inchi： 1S/C18H38O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21;/h2-18H2,1H3,(H,19,20,21);/q;+1/p-1
• InChI Key： NWZBFJYXRGSRGD-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• BRN： 3640871

Computed Properties

• Exact Mass: 372.23100
• Monoisotopic Mass: 372.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Light yellow crystals.
• Density: g/cm3
• Melting Point: 211-213 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 74.81000
• LogP: 6.80550
• Solubility: Soluble in water and hot ethanol.

Sodium n-octadecyl sulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：WT1170000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes

Sodium n-octadecyl sulfate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Sodium n-octadecyl sulfate

Sodium n-octadecyl sulfate (CAS No. 1120-04-3): An Overview of Its Properties, Applications, and Recent Research

Sodium n-octadecyl sulfate (CAS No. 1120-04-3) is a versatile anionic surfactant that has found widespread applications in various industries, including pharmaceuticals, cosmetics, and industrial processes. This compound, also known as sodium stearate, is characterized by its long hydrocarbon chain and a negatively charged sulfate group, which endows it with unique surface-active properties. In this article, we will delve into the chemical structure, physical properties, and diverse applications of sodium n-octadecyl sulfate, as well as highlight some of the latest research findings in the field.

Chemical Structure and Physical Properties

Sodium n-octadecyl sulfate is a linear alkyl sulfate with the molecular formula C₁₈H₃₇SO₄Na. The compound consists of a long hydrophobic alkyl chain (C₁₈H₃₇) and a hydrophilic sulfate group (SO₄^-) that is ionically bonded to a sodium ion (Na⁺). This amphiphilic nature allows sodium n-octadecyl sulfate to reduce the surface tension between two phases, making it an effective surfactant.

The physical properties of sodium n-octadecyl sulfate include a melting point of approximately 150-155°C and a high solubility in water. It is also soluble in ethanol and other polar solvents. The compound exhibits excellent foaming properties and is known for its ability to form stable micelles in aqueous solutions. These micelles can encapsulate hydrophobic molecules, making sodium n-octadecyl sulfate useful in various emulsification and solubilization processes.

Applications in Pharmaceuticals and Cosmetics

In the pharmaceutical industry, sodium n-octadecyl sulfate is widely used as an emulsifying agent and wetting agent in the formulation of creams, lotions, and ointments. Its ability to form stable emulsions ensures that active ingredients are evenly distributed throughout the product, enhancing their efficacy. Additionally, sodium n-octadecyl sulfate can improve the penetration of active compounds through the skin barrier, making it valuable in transdermal drug delivery systems.

In cosmetics, sodium n-octadecyl sulfate serves as a key ingredient in shampoos, soaps, and cleansing products due to its excellent foaming properties and mild skin compatibility. It helps to remove dirt and oils from the skin without causing excessive dryness or irritation. The compound's ability to form micelles also aids in the removal of makeup and other impurities from the skin surface.

Industrial Applications

Beyond pharmaceuticals and cosmetics, sodium n-octadecyl sulfate finds extensive use in various industrial processes. In textile manufacturing, it is employed as a wetting agent to improve the dyeing efficiency of fabrics. The compound's surfactant properties enhance the penetration of dyes into textile fibers, resulting in more uniform coloration.

In metalworking fluids, sodium n-octadecyl sulfate

Recent Research Developments

The ongoing research on sodium n-octadecyl sulfatesodium n-octadecyl sulfate

In environmental science, there has been growing interest in using surfactants like sodium n-octadecyl sulfate

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While sodium n-octadecyl sulfate

In terms of environmental impact, research has shown that surfactants like sodium n-octadecyl sulfate\right) can biodegrade over time under aerobic conditions. However, their persistence in aquatic environments can still pose concerns if not managed properly. Efforts are underway to develop more environmentally friendly surfactants with enhanced biodegradability while maintaining their functional properties.

Conclusion\right)

Sodium n-octadecyl sulfate\right) (CAS No. 1120-04-3) is a versatile anionic surfactant with a wide range of applications across pharmaceuticals\ right), cosmetics\ right), and industrial processes\. Its unique chemical structure endows it with excellent surface-active properties\ right), making it valuable for emulsification\ right), solubilization\ right), and foaming applications\. Ongoing research continues to expand our understanding of its behavior and potential new uses\ right), ensuring that this compound remains an important component in various industries\. As with any chemical substance\ right), proper handling and environmental considerations are essential for safe and sustainable use\ right).